N1-(3,5-dimethylphenyl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3,5-dimethylphenyl)-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)oxamide
• InChI: InChI=1S/C20H25N3O3S/c1-14-10-15(2)12-16(11-14)22-20(25)19(24)21-13-17(18-4-3-9-27-18)23-5-7-26-8-6-23/h3-4,9-12,17H,5-8,13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: QBDWZTAAKCJCKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(=O)NCC(C2=CC=CS2)N3CCOCC3)C
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

N1-(3,5-dimethylphenyl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide, also known as DMTX, is a chemical compound that has been of interest to scientists due to its potential applications in scientific research. DMTX is a derivative of the drug ketamine, which is commonly used as an anesthetic and pain reliever. However, DMTX is not intended for human use and is only used in laboratory experiments.

Scientific Research Applications

Medicinal Chemistry and Pharmacological Activity

• Neurokinin-1 Receptor Antagonism : Compounds with morpholine derivatives have been developed as neurokinin-1 receptor antagonists, showing efficacy in pre-clinical models relevant to emesis and depression. The design of water-soluble and orally active agents exemplifies the medicinal chemistry efforts in optimizing drug properties for clinical administration (Harrison et al., 2001).

• Antifungal Agents : Morpholine and oxalamide derivatives have been investigated for their fungicidal activity against Candida and Aspergillus species. Modifications to the morpholine core have been shown to improve plasma stability while maintaining antifungal efficacy, highlighting the importance of structural optimization in developing therapeutic agents (Bardiot et al., 2015).

Organic Synthesis and Chemical Transformations

• Novel Synthetic Routes : Research on the synthesis of oxalamides has led to the development of novel one-pot synthetic approaches, enabling the creation of N-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides. This methodology demonstrates the utility of oxalamides in synthesizing anthranilic acid derivatives and highlights innovative pathways in organic synthesis (Mamedov et al., 2016).

• Ligand Design for Metal Catalysis : The structural features of morpholine and its derivatives have been exploited in the design of ligands for palladium-catalyzed aminations of aryl halides. These studies reveal how subtle changes in ligand structure can influence catalytic activity and selectivity, offering insights into the design of more efficient catalysts for organic transformations (Shi et al., 2008).